ent-Abacavir
ent-Abacavir
Brand Name:
Vulcanchem
CAS No.:
136470-79-6
VCID:
VC0130283
InChI:
InChI=1S/C14H18N6O/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-21/h1,4,7-10,21H,2-3,5-6H2,(H3,15,17,18,19)/t8-,10+/m0/s1
SMILES:
C1CC1NC2=NC(=NC3=C2N=CN3C4CC(C=C4)CO)N
Molecular Formula:
C14H18N6O
Molecular Weight:
286.33 g/mol
ent-Abacavir
CAS No.: 136470-79-6
Reference Standards
VCID: VC0130283
Molecular Formula: C14H18N6O
Molecular Weight: 286.33 g/mol
| CAS No. | 136470-79-6 |
|---|---|
| Product Name | ent-Abacavir |
| Molecular Formula | C14H18N6O |
| Molecular Weight | 286.33 g/mol |
| IUPAC Name | [(1R,4S)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-en-1-yl]methanol |
| Standard InChI | InChI=1S/C14H18N6O/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-21/h1,4,7-10,21H,2-3,5-6H2,(H3,15,17,18,19)/t8-,10+/m0/s1 |
| Standard InChIKey | MCGSCOLBFJQGHM-WCBMZHEXSA-N |
| Isomeric SMILES | C1CC1NC2=C3C(=NC(=N2)N)N(C=N3)[C@H]4C[C@H](C=C4)CO |
| SMILES | C1CC1NC2=NC(=NC3=C2N=CN3C4CC(C=C4)CO)N |
| Canonical SMILES | C1CC1NC2=C3C(=NC(=N2)N)N(C=N3)C4CC(C=C4)CO |
| Synonyms | (1R,4S)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol;_x000B_(1R-cis)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol; (1R,4S)-Abacavir; |
| PubChem Compound | 469584 |
| Last Modified | Nov 11 2021 |
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